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Compound of Interest

Compound Name: Avoralstat

CAS No.: 918407-35-9

Cat. No.: B605706

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to improving the solubility of Avoralstat (also known

as BCX-4161) for research applications. The following sections offer troubleshooting advice,

frequently asked questions (FAQs), and detailed experimental protocols to address common

challenges encountered during experiments.

Troubleshooting Guide
Researchers may encounter challenges with Avoralstat's solubility. This guide provides

solutions to common problems.
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Issue Potential Cause Recommended Solution

Avoralstat precipitates out of

solution upon addition to

aqueous buffer or media.

Avoralstat has low aqueous

solubility. The final

concentration of the organic

solvent (e.g., DMSO) may be

too low to maintain solubility.

1. Increase the final

concentration of the co-

solvent: If your experimental

conditions permit, slightly

increasing the final percentage

of DMSO may help. However,

be mindful of solvent toxicity in

cell-based assays. 2. Use a

surfactant: For in vitro enzyme

assays, adding a small amount

of a non-ionic surfactant like

Tween-20 or Triton X-100 (e.g.,

0.01-0.05%) to the assay

buffer can help maintain

solubility.[1] 3. pH adjustment:

If your molecule has ionizable

groups, adjusting the pH of the

buffer may improve solubility.

[2] 4. Prepare a more dilute

stock solution: This will result

in a lower final concentration of

Avoralstat, which may be

below its solubility limit in the

aqueous medium.

Difficulty dissolving Avoralstat

powder, even in DMSO.

The Avoralstat powder may be

aggregated, or the DMSO may

have absorbed water, reducing

its solvating power.

1. Use fresh, anhydrous

DMSO: DMSO is hygroscopic

and can absorb moisture from

the air, which can negatively

impact the solubility of some

compounds.[3] 2. Apply gentle

heating and/or sonication:

Warming the solution (e.g., to

37-60°C) and using a sonicator

can help break up aggregates

and facilitate dissolution.[3][4]
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3. Vortexing: Vigorous

vortexing can also aid in

dissolving the compound.

Inconsistent experimental

results.

This could be due to

incomplete dissolution or

precipitation of Avoralstat

during the experiment.

1. Visually inspect solutions:

Before each use, visually

inspect the stock and working

solutions for any signs of

precipitation. 2. Filter your

solutions: If you suspect

insoluble impurities, you can

filter the solution.[4] 3. Follow a

consistent preparation

protocol: Ensure that the same

procedure for preparing

Avoralstat solutions is used for

every experiment to ensure

reproducibility.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing Avoralstat stock solutions?

A1: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing

Avoralstat stock solutions. It has a reported solubility of up to 50 mg/mL in DMSO.[3][4][5] For

optimal results, use fresh, anhydrous DMSO and aid dissolution with gentle warming and/or

sonication.[3]

Q2: How should I store Avoralstat powder and stock solutions?

A2: Avoralstat powder should be stored at -20°C for long-term stability (up to 3 years).[3][4]

Stock solutions in DMSO should be aliquoted to avoid repeated freeze-thaw cycles and stored

at -80°C (stable for up to 1 year) or -20°C (stable for up to 6 months).[3]

Q3: My cell-based assay is sensitive to DMSO. How can I minimize the final DMSO

concentration?
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A3: To minimize the final DMSO concentration, you can prepare a higher concentration stock

solution of Avoralstat in DMSO, so a smaller volume is needed for dilution into your cell culture

medium. However, be aware that a higher stock concentration may be more prone to

precipitation. Alternatively, you can explore the use of co-solvents as described in the in vivo

formulation protocols below, but these will also need to be tested for toxicity in your specific cell

line.

Q4: Can I use other organic solvents to dissolve Avoralstat?

A4: While DMSO is the most documented solvent, other organic solvents may be suitable.

However, the solubility of Avoralstat in other common laboratory solvents like ethanol,

methanol, or acetonitrile is not well-documented in publicly available literature. It is

recommended to perform small-scale solubility tests to determine the suitability of other

solvents for your specific application.

Q5: What is the mechanism of action of Avoralstat?

A5: Avoralstat is a potent and selective inhibitor of plasma kallikrein.[3][4][5] By inhibiting

plasma kallikrein, Avoralstat suppresses the production of bradykinin, a mediator of

inflammation and swelling.[3]

Quantitative Data Summary
The following tables summarize the known solubility data for Avoralstat.

Table 1: Solubility in Organic Solvents

Solvent Concentration Notes Source

DMSO 50 mg/mL (97.36 mM)

Ultrasonic and

warming to 60°C may

be required. Use of

newly opened DMSO

is recommended.

[3]

Table 2: In Vivo Formulation Protocols
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Protocol Composition
Achieved
Concentration

Source

1

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL (4.87

mM)
[6]

2
10% DMSO, 90%

Corn Oil

≥ 2.5 mg/mL (4.87

mM)
[6]

Experimental Protocols
Protocol 1: Preparation of a 50 mg/mL Avoralstat Stock Solution in DMSO

Materials:

Avoralstat powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator water bath or heating block

Procedure:

Weigh the desired amount of Avoralstat powder in a sterile tube or vial.

Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 50

mg/mL.

Vortex the solution vigorously for 1-2 minutes.

If the powder is not fully dissolved, place the tube in a sonicator water bath for 10-15 minutes

or on a heating block at a temperature up to 60°C with intermittent vortexing until the solution

is clear.
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Once completely dissolved, aliquot the stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.

Protocol 2: General Method for Improving Aqueous Solubility using a Co-solvent System (for in

vitro non-cellular assays)

This protocol is a general guideline and may need to be optimized for your specific

experimental setup.

Materials:

Avoralstat stock solution in DMSO (e.g., 25 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80

Saline or your aqueous buffer of choice

Procedure:

In a sterile tube, add the required volume of your Avoralstat DMSO stock solution.

Add PEG300 to the tube. For example, to prepare a 1 mL working solution, you could start

with 100 µL of a 25 mg/mL Avoralstat stock in DMSO and add 400 µL of PEG300.

Mix thoroughly by vortexing until the solution is homogeneous.

Add Tween-80. Continuing the example, add 50 µL of Tween-80.

Mix again until the solution is clear.

Slowly add the saline or aqueous buffer to reach the final desired volume (in this example,

450 µL to reach a total volume of 1 mL). Mix gently.
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Visually inspect the final solution for any signs of precipitation. If precipitation occurs, the

formulation may need to be adjusted by altering the ratios of the co-solvents or reducing the

final concentration of Avoralstat.

Visualizations
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Caption: Avoralstat inhibits plasma kallikrein, blocking bradykinin production.

Experimental Workflow for Improving Avoralstat Solubility
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Workflow for Enhancing Avoralstat Solubility
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Caption: A logical workflow for dissolving and formulating Avoralstat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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